Cas no 83551-42-2 (4-Chloro-6-methyl-2-(pyridin-3-yl)pyrimidine)

• Product Name: 4-Chloro-6-methyl-2-(pyridin-3-yl)pyrimidine
• CAS No: 83551-42-2
• MF: C₁₀H₈ClN₃
• MW: 205.643620491028
• MDL: MFCD08443726
• CID: 709000
• PubChem ID: 22831971
• Update Time: 2025-10-31

4-Chloro-6-methyl-2-(pyridin-3-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-methyl-2-(pyridin-3-yl)pyrimidine
• 4-CHLORO-2-(3-PYRIDYL)-6-METHYL PYRIMIDINE
• 4-chloro-6-methyl-2-(3-pyridinyl)pyrimidine(SALTDATA: FREE)
• 4-chloro-6-methyl-2-pyridin-3-ylpyrimidine
• Pyrimidine,4-chloro-6-methyl-2-(3-pyridinyl)-
• BB_SC-9024
• 83551-42-2
• CS-0248833
• SCHEMBL4631312
• CTAGJBGOBMTVOG-UHFFFAOYSA-N
• DTXSID20628543
• EN300-41568
• Z422519752
• AKOS005647105
• FT-0712404
• 4-chloro-6-methyl-2-(3-pyridinyl)pyrimidine
• MFCD08443726

• MDL： MFCD08443726
• Inchi： 1S/C10H8ClN3/c1-7-5-9(11)14-10(13-7)8-3-2-4-12-6-8/h2-6H,1H3
• InChI Key： CTAGJBGOBMTVOG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)N=C(C2C=NC=CC=2)N=1

Computed Properties

• Exact Mass: 205.04100
• Monoisotopic Mass: 205.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Color/Form: NA
• Density: 1.264
• Melting Point: 70-72 °C
• Boiling Point: 251.5°C at 760 mmHg
• Flash Point: 130.2°C
• Refractive Index: 1.589
• PSA: 38.67000
• LogP: 2.50040

4-Chloro-6-methyl-2-(pyridin-3-yl)pyrimidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on 4-Chloro-6-methyl-2-(pyridin-3-yl)pyrimidine

4-Chloro-6-methyl-2-(pyridin-3-yl)pyrimidine: A Comprehensive Overview

The compound with CAS No. 83551-42-2, commonly referred to as 4-Chloro-6-methyl-2-(pyridin-3-yl)pyrimidine, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the pyrimidine family, a class of heterocyclic aromatic compounds that are widely studied due to their versatile applications in drug discovery and advanced materials.

Pyrimidines are six-membered rings containing two nitrogen atoms at positions 1 and 3, making them structurally similar to pyridine but with an additional nitrogen atom. The substitution pattern in 4-Chloro-6-methyl-2-(pyridin-3-yl)pyrimidine introduces unique electronic and steric properties, which are critical for its functionality. The presence of a chlorine atom at position 4, a methyl group at position 6, and a pyridinyl group at position 2 creates a molecule with a balanced combination of electron-withdrawing and electron-donating groups, enhancing its reactivity and selectivity in various chemical reactions.

Recent studies have highlighted the potential of 4-Chloro-6-methyl-2-(pyridin-3-yl)pyrimidine as a building block in the synthesis of bioactive compounds. Researchers have demonstrated its ability to act as a precursor for the development of kinase inhibitors, which are crucial in the treatment of various cancers and inflammatory diseases. The pyridinyl substituent at position 2 plays a pivotal role in stabilizing the molecule's structure, enabling it to bind effectively with target enzymes.

In addition to its medicinal applications, 4-Chloro-6-methyl-2-(pyridin-3-yL)pyrimidine has shown promise in the field of materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic devices. The molecule's ability to undergo post-synthetic modifications further enhances its versatility, allowing for tailored applications in advanced materials.

The synthesis of 4-Chloro-pyrimidines has been extensively studied, with researchers exploring various methodologies to optimize yield and purity. Recent advancements in catalytic methods have enabled the efficient preparation of this compound under mild conditions, reducing production costs and environmental impact. These developments underscore the importance of continuous innovation in synthetic chemistry to meet the growing demand for high-quality chemical intermediates.

From an environmental perspective, the ecological impact of 4-Chloro-pyrimidines remains a topic of interest. Studies have shown that these compounds exhibit low toxicity towards aquatic organisms, making them suitable for use in eco-friendly applications. However, further research is required to fully understand their long-term effects on ecosystems and human health.

In conclusion, 4-Chloro-pyrimidines, particularly 4-Chloro-pyrimidines CAS No. 83551, represent a promising class of compounds with diverse applications across multiple disciplines. As research continues to uncover new potentials for this compound, it is anticipated that it will play an increasingly important role in advancing both medicinal and materials science.